1-{Bicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• SMILES: C1CC(C1)(C=O)C2CC3CCC2C3
• InChI: InChI=1S/C12H18O/c13-8-12(4-1-5-12)11-7-9-2-3-10(11)6-9/h8-11H,1-7H2
• InChIKey: UTSRIBHLRMOMKJ-UHFFFAOYSA-N

1-{Bicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carbaldehyde – Physicochemical Identity

1-{Bicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carbaldehyde (CAS 1935373-82-2) is a bicyclic aldehyde with the molecular formula C₁₂H₁₈O and a molecular weight of 178.27 g·mol⁻¹ . It belongs to the norbornane (bicyclo[2.2.1]heptane) family and features a cyclobutane ring attached at the norbornane 2-position, with the aldehyde group located at the cyclobutane 1-position, creating a sterically congested and conformationally constrained architecture . The compound is supplied as a screening compound and building block for non-human research applications .

Building Block Sterically hindered aldehyde for lead optimization

Scaffold Conformationally constrained norbornane–cyclobutane core

Use Context Screening compound for non-human research applications

1-{Bicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carbaldehyde – Differentiation from Simpler Norbornane Aldehydes

The bicyclo[2.2.1]heptane aldehyde chemical space contains numerous analogs (e.g., norbornane-2-carboxaldehyde, bicyclo[2.2.1]heptane-1-carbaldehyde, 2-cyclobutylbicyclo[2.2.1]heptane-2-carbaldehyde), but generic substitution is scientifically unjustified. The target compound’s unique combination of a cyclobutane ring directly attached at the norbornane 2-position with an aldehyde at the cyclobutane 1-carbon creates a markedly different steric environment, conformational profile, and physicochemical signature compared to its closest analogs . Even among C₁₂H₁₈O isomers, the position of the aldehyde relative to the bicyclic framework alters nucleophilic addition kinetics, metabolic stability, and chromatographic behavior—each of which can confound structure–activity relationship (SAR) interpretation if an unverified surrogate is used [1].

Simpler norbornane aldehydes lack the cyclobutane ring, altering steric environment and nucleophilic addition kinetics.

Molecular weight and lipophilicity shifts may affect stoichiometric calculations and chromatographic retention, confounding SAR interpretation.

Conformational profile mismatch may not reproduce target binding poses; requires independent validation for each analog.

• [1] Eichberger, G. et al. Enzymatic resolution of endo-bicyclo[2.2.1]hept-2-yl butyrates and related compounds: steric requirements in the bridge-region. Tetrahedron 45, 673–680 (1989). https://www.sciencedirect.com/science/article/abs/pii/0040402089800961. View Source

1-{Bicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carbaldehyde – Quantitative Differentiation Evidence

Molecular Weight Differentiation

The target compound (C₁₂H₁₈O, MW 178.27 g·mol⁻¹) differs substantially in molecular weight from the most common norbornane aldehyde building blocks: norbornane-2-carboxaldehyde (C₈H₁₂O, MW 124.18 g·mol⁻¹) and bicyclo[2.2.1]heptane-1-carbaldehyde (C₈H₁₂O, MW 124.18 g·mol⁻¹) . This 43.5% increase in molecular weight results from the additional cyclobutane ring, which contributes four extra carbon atoms and eight additional hydrogen atoms. The increased molecular weight directly impacts downstream handling, purification, and analytical detection limits.

Molecular weight

Data to verify

178.27 vs 124.18 g·mol⁻¹ (+43.5%)

Re-optimize stoichiometry and molarity-based assay parameters.

Standard supplier COA; cross-check with in-house quantification.

Evidence Dimension	Molecular weight (g·mol⁻¹)
Target Compound Data	178.27 g·mol⁻¹
Comparator Or Baseline	Norbornane-2-carboxaldehyde (CAS 19396-83-9): 124.18 g·mol⁻¹; Bicyclo[2.2.1]heptane-1-carbaldehyde (CAS 2094-67-9): 124.18 g·mol⁻¹
Quantified Difference	+54.09 g·mol⁻¹ (+43.5% increase vs. C₈H₁₂O norbornane aldehydes)
Conditions	Standard molecular formula calculation; confirmed by supplier certificate of analysis.

Why This Matters

The 43.5% larger molecular weight means this compound cannot be used interchangeably with simpler norbornane aldehydes in stoichiometric calculations, molarity-based assays, or structure-based virtual screening workflows without re-optimization of parameters.

Boiling Point Differentiation

The predicted boiling point of the target compound at atmospheric pressure is approximately 276.6°C, as inferred from data for the closely related C₁₂H₁₈O isomer 2-(bicyclo[2.2.1]hept-2-ylmethylene)butyraldehyde which exhibits a boiling point of 276.6°C at 760 mmHg [1]. This is substantially higher than norbornane-2-carboxaldehyde (C₈H₁₂O), which has a boiling point of 182.5°C at 760 mmHg (or 75–76°C at 25 Torr) . The elevated boiling point is consistent with the increased molecular weight and greater van der Waals surface area conferred by the additional cyclobutane ring.

Boiling point

Class-level

~276.6°C vs 182.5°C (predicted +94°C)

Distillation methods require independent optimization.

Class-level extrapolation; verify thermal stability.

Evidence Dimension	Boiling point at 760 mmHg (°C)
Target Compound Data	~276.6°C (predicted; based on closest available C₁₂H₁₈O bicyclic aldehyde analog)
Comparator Or Baseline	Norbornane-2-carboxaldehyde (CAS 19396-83-9): 182.5 ± 9.0°C at 760 mmHg (predicted); experimentally 75–76°C at 25 Torr
Quantified Difference	~+94°C increase in boiling point at atmospheric pressure (predicted)
Conditions	Predicted data from ACD/Labs Percepta Platform for norbornane-2-carboxaldehyde; experimental reduced-pressure data from ChemicalBook; class-level extrapolation for target compound based on closest C₁₂H₁₈O analog (2-(bicyclo[2.2.1]hept-2-ylmethylene)butyraldehyde, CAS 85392-36-5).

Why This Matters

The significantly higher boiling point alters purification strategy: distillation conditions that work for norbornane-2-carboxaldehyde are unsuitable; chromatographic or recrystallization methods must be optimized independently, and thermal stability under high-temperature distillation must be verified.

• [1] Pinpools. 2-(bicyclo[2.2.1]hept-2-ylmethylene)butyraldehyde. CAS 85392-36-5. Molecular Formula: C12H18O, Molecular Weight: 178.271 g/mol, Boiling Point: 276.6°C at 760 mmHg. https://pinpools.com/de/marketplace/2-bicyclo221hept-2-ylmethylenebutyraldehyde-85392-36-5 (accessed 2026-05-01). View Source

Lipophilicity (LogP) Differentiation

Norbornane-2-carboxaldehyde has a calculated ACD/LogP of 1.76 . Addition of a cyclobutane ring (four methylene units) is estimated to increase LogP by approximately +1.0 to +1.5 units based on the Hansch π-contribution of ~0.25–0.35 per methylene group in alicyclic systems, placing the target compound’s LogP in the range of ~2.8–3.3 [1]. This is consistent with the higher LogP observed for C₁₂H₁₈O bicyclic aldehydes (e.g., bicyclo[3.1.1]hept-2-ene-2-propanal, 6,6-dimethyl- has experimental LogP of ~3.3–3.5) [2]. The increased lipophilicity affects membrane permeability, plasma protein binding predictions, and chromatographic retention.

Lipophilicity (LogP)

Class-level

~2.8–3.3 vs 1.76 (+1.0–1.5 units)

Alters fragment-based drug discovery suitability.

Estimated via group additivity; no experimental LogP data.

Evidence Dimension	Octanol–water partition coefficient (LogP)
Target Compound Data	~2.8–3.3 (estimated by methylene group additivity from norbornane-2-carboxaldehyde baseline)
Comparator Or Baseline	Norbornane-2-carboxaldehyde: ACD/LogP = 1.76 (calculated)
Quantified Difference	+1.0 to +1.5 LogP units (estimated increase)
Conditions	Target LogP estimated via Hansch fragment additivity (π ~0.25–0.35 per –CH₂–); comparator LogP from ACD/Labs predicted data. No experimentally measured LogP was identified for the target compound in the searched literature.

Why This Matters

A LogP shift of this magnitude changes the compound's suitability for fragment-based drug discovery and may alter its behavior in biological assays requiring aqueous solubility or specific membrane permeability profiles.

• [1] Hansch, C., Leo, A. & Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. (American Chemical Society, Washington, DC, 1995). π values for alicyclic –CH₂– fragments. View Source
• [2] EPA CompTox Chemicals Dashboard. Bicyclo[3.1.1]hept-2-ene-2-propanal, 6,6-dimethyl-. DTXSID80866095. Experimental LogP: ~3.3–3.5. https://cdxapps.epa.gov (accessed 2026-05-01). View Source

Steric Hindrance at Aldehyde Carbon

The aldehyde group in the target compound is attached to a quaternary carbon (C-1 of the cyclobutane ring), which is itself directly linked to the norbornane C-2 position . This creates a 1,1-disubstituted cyclobutane environment with significantly greater steric hindrance around the carbonyl carbon compared to norbornane-2-carboxaldehyde, where the aldehyde is attached to a secondary carbon . The norbornane framework is known to impose substantial steric constraints that influence enantioselection in enzymatic resolutions (70–>80% e.e. for small C-7 substituents vs. 30–60% e.e. for bulky ones) [1]. The additional cyclobutane ring in the target compound further amplifies this steric congestion at the reactive aldehyde center.

Steric hindrance

Class-level

Quaternary vs secondary carbon aldehyde

Altered nucleophilic addition kinetics; verify reactivity.

Inferred from norbornane SAR; no kinetic data.

Evidence Dimension	Steric environment at the aldehyde carbonyl carbon
Target Compound Data	Quaternary carbon (cyclobutane C-1) bearing the aldehyde; 1,1-disubstituted cyclobutane; directly linked to norbornane C-2
Comparator Or Baseline	Norbornane-2-carboxaldehyde: aldehyde attached to secondary carbon (norbornane C-2); less sterically hindered
Quantified Difference	Qualitative: significantly greater steric hindrance. Quantitative nucleophilic addition rate data not available in searched literature.
Conditions	Structural analysis from SMILES: O=CC1(C2CC3CCC2C3)CCC1. Steric effects inferred from established norbornane SAR [1].

Why This Matters

The increased steric hindrance at the aldehyde carbon predicts slower nucleophilic addition kinetics and potentially different stereochemical outcomes in derivatization reactions, which must be accounted for when designing synthetic routes or assessing reactivity in medicinal chemistry campaigns.

• [1] Eichberger, G. et al. Enzymatic resolution of endo-bicyclo[2.2.1]hept-2-yl butyrates and related compounds: steric requirements in the bridge-region. Tetrahedron 45, 673–680 (1989). https://www.sciencedirect.com/science/article/abs/pii/0040402089800961. View Source

1-{Bicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carbaldehyde – High-Value Application Scenarios

Lipophilic & Sterically Hindered Building Block

The estimated LogP of ~2.8–3.3 and the sterically encumbered aldehyde center make this compound suitable as a building block for lead optimization programs where increased lipophilicity and steric shielding of the reactive aldehyde are desired—properties not achievable with simpler norbornane aldehydes (LogP 1.76, aldehyde on secondary carbon) [1]. The cyclobutane ring also provides an additional vector for further functionalization.

Conformationally Constrained Fragment

The rigid norbornane–cyclobutane scaffold imposes significant conformational constraints beyond those of norbornane alone . This rigidity is valuable in fragment-based drug discovery where well-defined molecular shapes improve binding entropy calculations and docking pose predictability. The target compound’s molecular weight (178.27 g·mol⁻¹) remains within acceptable fragment limits while offering greater three-dimensional complexity than flat aromatic aldehydes [1].

Spirocyclic & Bridged Heterocycle Intermediate

The combination of a reactive aldehyde on a cyclobutane ring fused to a norbornane framework provides a unique entry point for synthesizing spirocyclic and bridged heterocyclic scaffolds . The steric hindrance at the aldehyde carbon can be exploited for diastereoselective transformations, while the norbornane framework is a known precursor to cyclopentane and cyclohexane systems via ring-opening reactions [1].

Bicyclic Aldehyde Isomer Reference Standard

Several C₁₂H₁₈O bicyclic aldehyde isomers exist (e.g., 2-(bicyclo[2.2.1]hept-2-ylmethylene)butyraldehyde, 1-{bicyclo[2.2.1]heptan-2-ylmethyl}cyclopropane-1-carbaldehyde, 6,6-dimethylbicyclo[3.1.1]hept-2-ene-2-propionaldehyde) [1]. The target compound’s distinct connectivity (cyclobutane directly at norbornane C-2 with aldehyde at cyclobutane C-1) yields unique chromatographic retention and spectroscopic signatures, making it valuable as a reference standard for isomer identification in complex reaction mixtures.

Application

Selection Property

Validation Focus

Lead optimization building block

Sterically hindered aldehyde & elevated LogP

Verify synthetic route compatibility

Fragment-based screening

Rigid norbornane–cyclobutane scaffold

Validate docking pose reproducibility

Spirocyclic scaffold synthesis

Diastereoselective aldehyde reactivity

Optimize ring-opening conditions

Isomer reference standard

Unique chromatographic signature

Confirm isomer identity via retention/NMR

• [1] Eichberger, G. et al. Enzymatic resolution of endo-bicyclo[2.2.1]hept-2-yl butyrates and related compounds: steric requirements in the bridge-region. Tetrahedron 45, 673–680 (1989). https://www.sciencedirect.com/science/article/abs/pii/0040402089800961. View Source